Cas no 1172336-92-3 (2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide
• CAS No: 1172336-92-3
• MF: C₁₃H₁₅ClN₄O₂S
• MW: 326.801800012589
• CID: 5802377
• PubChem ID: 44118057
• Update Time: 2025-08-05

2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide
• VU0648695-1
• 1172336-92-3
• 2-chloro-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)benzenesulfonamide
• SR-01000923729-1
• SR-01000923729
• F5600-0305
• AKOS024515328
• 2-chloro-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]benzenesulfonamide

• Inchi： 1S/C13H15ClN4O2S/c1-10-6-7-13(18-17-10)15-8-9-16-21(19,20)12-5-3-2-4-11(12)14/h2-7,16H,8-9H2,1H3,(H,15,18)
• InChI Key： MCEXBBSETANWQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCCNC1=CC=C(C)N=N1)(=O)=O

Computed Properties

• Exact Mass: 326.0604246g/mol
• Monoisotopic Mass: 326.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide

Compound CAS No. 1172336-92-3: 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide

The compound CAS No. 1172336-92-3, also known as 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug discovery, particularly in the development of therapeutic agents targeting specific biological pathways. The structure of this compound is characterized by a benzene ring substituted with a chlorine atom at position 2 and a sulfonamide group at position 1. The sulfonamide group is further connected to an ethyl chain, which terminates with an amino group linked to a 6-methylpyridazine ring at position 3.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic techniques and optimized reaction conditions. The synthesis process involves multiple steps, including the preparation of intermediates such as chlorobenzene derivatives and pyridazine analogs, followed by coupling reactions to form the final product. These methods have been refined to enhance yield and purity, ensuring that the compound meets the stringent quality standards required for its intended applications.

The pharmacological properties of 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide have been extensively studied in preclinical models. Research indicates that this compound exhibits potent inhibitory activity against specific enzymes involved in cellular signaling pathways, making it a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated its ability to modulate the activity of protein kinases, which are critical regulators of cell growth and survival.

In addition to its pharmacological applications, this compound has shown potential in materials science due to its unique structural properties. The presence of the pyridazine ring introduces aromatic stability and electronic versatility, enabling its use as a building block in the construction of advanced materials such as organic semiconductors and functional polymers. Recent research has explored its role in enhancing the electronic properties of polymer-based devices, paving the way for applications in flexible electronics and energy storage systems.

The environmental impact of CAS No. 1172336-92-3 has also been a focus of recent studies. Assessments have been conducted to evaluate its biodegradability and toxicity profiles under various environmental conditions. These studies aim to ensure that the compound can be safely integrated into industrial processes without posing significant risks to ecosystems or human health.

In conclusion, 2-chloro-N-{2-(6-methylpyridazin-3-yl)aminoethyl}benzene-1-sulfonamide represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and comprehensive characterization studies, positions it as a valuable tool in advancing scientific research and industrial innovation.